Cas no 173336-89-5 (3-Amino-N,N-dimethylpropanamide hydrochloride)

• Product Name: 3-Amino-N,N-dimethylpropanamide hydrochloride
• CAS No: 173336-89-5
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• CID: 4612625
• Update Time: 2025-08-04

3-Amino-N,N-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N-dimethylpropanamide hydrochloride
• 3-Amino-N,N-dimethyl-propanamide HCl
• NE14780
• N,N-dimethyl-beta-alaninamide hydrochloride
• 3-amino-N,N-dimethylpropanamide;hydrochloride
• N1,N1-Dimethyl-beta-alaninamide hydrochloride
• N~1~,N~1~-Dimethyl-beta-alaninamide hydrochloride
• Z802671460
• N1,N1-Dimethyl-beta-alaninamide hydrochloride, AldrichCPR
• 3-Amino-N,N-dimethylpropanamide hydrochloride

• Inchi： 1S/C5H12N2O.ClH/c1-7(2)5(8)3-4-6;/h3-4,6H2,1-2H3;1H
• InChI Key： MIXAHKDWLQNRES-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)N(C)C

Computed Properties

• Exact Mass: 152.0716407 g/mol
• Monoisotopic Mass: 152.0716407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• Molecular Weight: 152.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N,N-dimethylpropanamide hydrochloride

3-Amino-N,N-dimethylpropanamide Hydrochloride (CAS No. 173336-89-5): An Overview of Its Properties and Applications in Medicinal Chemistry

3-Amino-N,N-dimethylpropanamide hydrochloride (CAS No. 173336-89-5) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as N,N-dimethyl-3-aminopropanamide hydrochloride, has garnered attention due to its unique chemical structure and diverse biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound, highlighting its importance in current research and development.

Chemical Structure and Physical Properties

The chemical structure of 3-Amino-N,N-dimethylpropanamide hydrochloride consists of a propanamide backbone with an amino group and two methyl groups attached to the nitrogen atom. The presence of the hydrochloride salt form ensures its solubility in water, making it suitable for various biological assays and pharmaceutical applications. The compound has a molecular formula of C₅H₁₄N₂O·HCl and a molecular weight of approximately 140.64 g/mol.

The physical properties of 3-Amino-N,N-dimethylpropanamide hydrochloride include a melting point of around 160-162°C and a boiling point that is not typically reported due to its tendency to decompose at high temperatures. It is a white crystalline solid that is stable under normal laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis and Production

The synthesis of 3-Amino-N,N-dimethylpropanamide hydrochloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-aminopropanoic acid with dimethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). The resulting amide is then treated with hydrochloric acid to form the hydrochloride salt.

An alternative method involves the reaction of 3-aminopropanol with dimethylamine in the presence of an acid catalyst, followed by oxidation to form the amide. This method is often preferred for large-scale production due to its simplicity and cost-effectiveness.

Biological Activities and Applications

3-Amino-N,N-dimethylpropanamide hydrochloride has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its key applications is as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it has been used as a building block in the development of novel antiviral agents, anti-inflammatory drugs, and neuroprotective compounds.

Recent research has shown that 3-Amino-N,N-dimethylpropanamide hydrochloride exhibits significant anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Amino-N,N-dimethylpropanamide hydrochloride has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These results indicate that it may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising biological activities of 3-Amino-N,N-dimethylpropanamide hydrochloride have led to several clinical trials aimed at evaluating its safety and efficacy in various medical conditions. One ongoing Phase II clinical trial is investigating the use of this compound as an adjunct therapy for chronic inflammatory diseases such as rheumatoid arthritis. Preliminary results have shown that it can significantly reduce joint inflammation and improve patient outcomes without causing significant side effects.

In another clinical trial, researchers are exploring the potential of 3-Amino-N,N-dimethylpropanamide hydrochloride as a neuroprotective agent for patients with traumatic brain injury (TBI). Early findings suggest that it can reduce brain edema and improve cognitive function following TBI, providing hope for patients suffering from this debilitating condition.

Safety Considerations

Safety is a critical consideration when developing new compounds for pharmaceutical use. Extensive toxicological studies have been conducted on 3-Amino-N,N-dimethylpropanamide hydrochloride, and these studies have shown that it is generally well-tolerated at therapeutic doses. However, like all pharmaceutical compounds, it should be used under medical supervision to ensure patient safety.

Potential side effects associated with this compound include mild gastrointestinal discomfort and dizziness, which are typically transient and resolve on their own. More serious side effects are rare but may include allergic reactions or interactions with other medications. Therefore, patients should be monitored closely during treatment to ensure optimal outcomes.

Conclusion

3-Amino-N,N-dimethylpropanamide hydrochloride (CAS No. 173336-89-5) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and neuroprotective effects, making it a valuable candidate for further research and development. Ongoing clinical trials are expected to provide more insights into its therapeutic potential, paving the way for new treatments for various medical conditions.